Cas no 324008-97-1 (1-(3-Chlorophenyl)-4-3-(trifluoromethyl)phenyl-1H-pyrazol-5-amine)

• Product Name: 1-(3-Chlorophenyl)-4-3-(trifluoromethyl)phenyl-1H-pyrazol-5-amine
• CAS No: 324008-97-1
• MDL: MFCD00140300
• CID: 4646055
• Update Time: 2025-05-26

1-(3-Chlorophenyl)-4-3-(trifluoromethyl)phenyl-1H-pyrazol-5-amine Chemical and Physical Properties

Names and Identifiers

• 1-(3-Chlorophenyl)-4-3-(trifluoromethyl)phenyl-1H-pyrazol-5-amine

• MDL： MFCD00140300

Additional information on 1-(3-Chlorophenyl)-4-3-(trifluoromethyl)phenyl-1H-pyrazol-5-amine

Comprehensive Overview of 1-(3-Chlorophenyl)-4-3-(trifluoromethyl)phenyl-1H-pyrazol-5-amine (CAS No. 324008-97-1)

The compound 1-(3-Chlorophenyl)-4-3-(trifluoromethyl)phenyl-1H-pyrazol-5-amine, identified by its CAS No. 324008-97-1, is a specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. This molecule features a unique pyrazole core substituted with chlorophenyl and trifluoromethylphenyl groups, making it a versatile intermediate in synthetic chemistry. Its structural complexity and functional groups contribute to its potential applications in drug discovery and material science.

In recent years, the demand for trifluoromethylated compounds has surged due to their enhanced metabolic stability and bioavailability. The presence of the trifluoromethyl group in 1-(3-Chlorophenyl)-4-3-(trifluoromethyl)phenyl-1H-pyrazol-5-amine aligns with this trend, as it improves lipophilicity and binding affinity to biological targets. Researchers are particularly interested in its role as a kinase inhibitor scaffold, which is a hot topic in oncology and inflammation-related drug development.

The synthesis of CAS No. 324008-97-1 involves multi-step organic reactions, including condensation and cyclization processes. Advanced techniques such as microwave-assisted synthesis and flow chemistry have been explored to optimize its production, addressing the growing need for sustainable and efficient manufacturing methods. These innovations are often highlighted in green chemistry discussions, a key area of interest for environmentally conscious industries.

From an analytical perspective, 1-(3-Chlorophenyl)-4-3-(trifluoromethyl)phenyl-1H-pyrazol-5-amine is characterized using techniques like HPLC, NMR, and mass spectrometry. These methods ensure purity and consistency, which are critical for its application in high-value research. The compound’s stability under various conditions is also a frequent subject of study, as it impacts storage and handling protocols.

In the context of AI-driven drug discovery, CAS No. 324008-97-1 has been featured in virtual screening libraries due to its drug-like properties. Computational models predict its interactions with proteins like EGFR and VEGFR, which are pivotal in cancer therapy. This aligns with the increasing use of machine learning in identifying novel bioactive molecules, a trend dominating scientific literature and patent filings.

The agrochemical sector also explores 1-(3-Chlorophenyl)-4-3-(trifluoromethyl)phenyl-1H-pyrazol-5-amine for its potential as a pesticide intermediate. Its structural motifs are similar to those in commercial herbicides, sparking interest in developing next-generation crop protection agents. This application ties into broader discussions about sustainable agriculture and reducing environmental impact.

Regulatory compliance is another critical aspect of CAS No. 324008-97-1. While it is not classified as hazardous, adherence to REACH and GMP guidelines ensures its safe use in industrial and research settings. Documentation of its ecotoxicological profile is often requested by stakeholders, reflecting the emphasis on transparency in chemical safety.

In summary, 1-(3-Chlorophenyl)-4-3-(trifluoromethyl)phenyl-1H-pyrazol-5-amine exemplifies the intersection of innovation and practicality in modern chemistry. Its diverse applications—from pharmaceuticals to agrochemicals—coupled with its compatibility with cutting-edge technologies like AI and green synthesis, make it a compound of enduring relevance. As research progresses, its role in addressing global challenges in health and sustainability will likely expand further.